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Compound of Interest

Compound Name: Pyriofenone

Cat. No.: B131606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ecotoxicological risk profile of Pyriofenone,

a newer benzophenone fungicide, with three other widely used fungicides: Azoxystrobin (a

strobilurin), Boscalid (a carboxamide), and Epoxiconazole (a triazole). The information

presented is based on a comprehensive review of publicly available experimental data to assist

researchers and environmental risk assessors in making informed decisions.

Overview of Fungicides
Fungicides are essential for modern agriculture, protecting crops from fungal pathogens and

ensuring food security. However, their application can pose risks to non-target organisms and

the wider environment. This guide focuses on the ecotoxicological profiles of four key

fungicides, each with a different mode of action, to provide a comparative risk assessment.

Pyriofenone: Belongs to the benzophenone chemical class and functions by disrupting actin

polymerization in fungi.

Azoxystrobin: A broad-spectrum strobilurin fungicide that inhibits mitochondrial respiration by

blocking the Quinone outside (Qo) site of the cytochrome bc1 complex.

Boscalid: A succinate dehydrogenase inhibitor (SDHI) that targets complex II of the

mitochondrial respiratory chain.
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Epoxiconazole: A triazole fungicide that inhibits the biosynthesis of ergosterol, a vital

component of fungal cell membranes, by inhibiting the enzyme C14-demethylase.

Comparative Ecotoxicological Data
The following tables summarize the key ecotoxicological endpoints for Pyriofenone,

Azoxystrobin, Boscalid, and Epoxiconazole, providing a quantitative basis for comparison.

Aquatic Ecotoxicity
Table 1: Acute and Chronic Toxicity to Aquatic Organisms

Organism Endpoint Pyriofenone
Azoxystrobi
n

Boscalid
Epoxiconaz
ole

Fish

96h LC50

(Rainbow

trout)

>1.1 mg/L[1] 1.76 mg/L[2] 2.7 mg/L[3] 2.2 mg/L

96h LC50

(Carp)
>1.2 mg/L[1] 4.2 mg/L[2] - -

Chronic

NOEC

(Fathead

minnow)

0.033 mg/L[1] 0.147 mg/L[4] - -

Aquatic

Invertebrates

48h EC50

(Daphnia

magna)

0.79 mg/L[1] 0.83 mg/L[2] 5.33 mg/L[3] 6.7 mg/L

Chronic

NOEC

(Daphnia

magna)

- 0.044 mg/L[4] - -

Algae
72h ErC50

(Green algae)
-

0.71 - 2.2

mg/L[2]
3.75 mg/L[3] 1.3 mg/L
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LC50: Lethal Concentration for 50% of the test organisms. EC50: Effective Concentration for

50% of the test organisms. NOEC: No Observed Effect Concentration. ErC50: Concentration

causing a 50% reduction in growth rate.

Terrestrial Ecotoxicity
Table 2: Toxicity to Terrestrial Organisms

Organism Endpoint Pyriofenone
Azoxystrobi
n

Boscalid
Epoxiconaz
ole

Birds

Acute oral

LD50

(Bobwhite

quail)

>2000 mg/kg

bw

>2000 mg/kg

bw

>2000 mg/kg

bw[3]

>2000 mg/kg

bw

Dietary LC50

(Bobwhite

quail)

>5000 ppm >5200 ppm >5000 ppm >5000 ppm

Earthworms

14d LC50

(Eisenia

fetida)

>1000 mg/kg

soil

>1000 mg/kg

soil[2]

>1000 mg/kg

soil[3]

168 mg/kg

soil[2]

Bees
Acute contact

LD50
>100 µ g/bee

>200 µ g/bee

[2]

>200 µ g/bee

[3]
>100 µ g/bee

Acute oral

LD50
>100 µ g/bee >25 µ g/bee

>166 µ g/bee

[3]
>100 µ g/bee

LD50: Lethal Dose for 50% of the test organisms. LC50: Lethal Concentration for 50% of the

test organisms. bw: body weight.

Environmental Fate
Table 3: Environmental Fate Properties
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Parameter Pyriofenone Azoxystrobin Boscalid Epoxiconazole

Soil Degradation

(DT50)
14.8 - 164 days 72 - 164 days[4] 28 - 208 days[5] 20 - 69 days[6]

Organic Carbon

Partition

Coefficient (Koc)

1260 - 2790

mL/g

207 - 594

mL/g[7]
~9500 mL/g[8]

1500 - 3000

mL/g

Bioconcentration

Factor (BCF)
134 - 167 ~21[7] 42 - 56 12.9[6]

DT50: Dissipation Time for 50% of the substance. Koc: Soil Organic Carbon-Water Partitioning

Coefficient. BCF: Bioconcentration Factor.

Experimental Protocols
The ecotoxicological data presented in this guide are primarily generated following

standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD). These protocols ensure data quality and comparability across different

studies and substances.

General Experimental Workflow
The following diagram illustrates a typical workflow for aquatic ecotoxicity testing based on

OECD guidelines.
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Caption: General workflow for aquatic ecotoxicity testing.
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Key OECD Test Guidelines
OECD 203: Fish, Acute Toxicity Test: This guideline determines the median lethal

concentration (LC50) of a substance to fish over a 96-hour exposure period.

OECD 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute toxicity to

Daphnia magna, a key freshwater invertebrate, by determining the concentration that

immobilizes 50% of the organisms (EC50) within 48 hours.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This guideline

evaluates the effects of a substance on the growth of freshwater algae, with the endpoint

being the concentration that inhibits growth rate by 50% (ErC50) over 72 hours.

OECD 211: Daphnia magna Reproduction Test: This is a chronic toxicity test that assesses

the impact of a substance on the reproductive output of Daphnia magna over 21 days,

determining the No Observed Effect Concentration (NOEC).

OECD 222: Earthworm, Reproduction Test: This guideline evaluates the sublethal effects of

substances on earthworms by assessing their reproduction and growth over a period of 8

weeks.

Signaling Pathways and Mode of Action in Non-
Target Organisms
The specific modes of action of these fungicides, while targeting fungal pathways, can also

impact similar or analogous pathways in non-target organisms, leading to ecotoxicological

effects.

Pyriofenone: Actin Disruption
Pyriofenone's primary mode of action is the disruption of actin dynamics. While highly specific

to fungal actin, the fundamental importance of the actin cytoskeleton across eukaryotes raises

the potential for off-target effects.
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Caption: Pyriofenone's impact on the actin cytoskeleton.

Azoxystrobin and Boscalid: Mitochondrial Respiration
Inhibition
Both Azoxystrobin and Boscalid disrupt the mitochondrial electron transport chain, a highly

conserved pathway essential for cellular energy production in most eukaryotes.
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Caption: Inhibition of mitochondrial respiration by Azoxystrobin and Boscalid.

Epoxiconazole: Sterol Biosynthesis Inhibition
Epoxiconazole inhibits the synthesis of ergosterol in fungi. In non-target organisms, it can

interfere with the synthesis of other essential sterols, such as cholesterol in vertebrates,

potentially leading to developmental and reproductive toxicity.
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Caption: Epoxiconazole's interference with sterol biosynthesis.

Conclusion
This comparative guide highlights the distinct ecotoxicological profiles of Pyriofenone,

Azoxystrobin, Boscalid, and Epoxiconazole.

Pyriofenone generally exhibits low to moderate toxicity to aquatic and terrestrial organisms

in acute tests. Its high Koc value suggests it is likely to bind to soil and sediment, reducing its

mobility in the environment.

Azoxystrobin shows higher toxicity to aquatic invertebrates and algae compared to fish. Its

persistence in soil can be moderate to long.

Boscalid demonstrates lower acute toxicity to many aquatic organisms compared to the

other fungicides but has a very high Koc value, indicating strong binding to soil and sediment

and potential for persistence.
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Epoxiconazole displays moderate toxicity to a range of aquatic and terrestrial organisms and

has a notable persistence in soil.

The selection of a fungicide should consider not only its efficacy against target pathogens but

also its potential impact on the surrounding ecosystem. This guide provides a foundation for a

more detailed, site-specific risk assessment, taking into account local environmental conditions

and the non-target species present. Further research into the chronic and sublethal effects of

these fungicides, as well as their mixtures, is crucial for a comprehensive understanding of their

environmental risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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